Cas no 1264038-81-4 ((R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1264038-81-4
• MF: C₁₃H₁₈ClN₃O₃
• MW: 299.753322124481
• CID: 2158450
• Update Time: 2025-05-20

(R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(6-chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((6-chloropyridazin-3-yl)oxy)pyrrolidine-1-carboxylate
• SBB075450
• tert-butyl (3R)-3-(6-chloropyridazin-3-yloxy)pyrrolidinecarboxylate
• (R)-3-(6-Chloropyridazin-3-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-7-6-9(8-17)19-11-5-4-10(14)15-16-11/h4-5,9H,6-8H2,1-3H3/t9-/m1/s1
• InChI Key： OBXUCECSYHIIQV-SECBINFHSA-N
• SMILES： ClC1=CC=C(N=N1)O[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 64.599

Additional information on (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Guide to (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1264038-81-4)

(R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1264038-81-4) is a specialized chiral compound widely used in pharmaceutical research and agrochemical development. This tert-butyl ester derivative features a unique pyridazine core, making it valuable for drug discovery and material science applications. With the growing demand for enantiomerically pure intermediates, this compound has gained significant attention in recent years.

The molecular structure of (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester combines a chloropyridazine moiety with a pyrrolidine carboxylic acid framework, protected by a tert-butyl ester group. This configuration provides excellent stability while allowing selective deprotection for downstream reactions. Researchers particularly value its chiral purity, as the (R)-enantiomer often exhibits distinct biological activity compared to its (S)-counterpart.

In pharmaceutical applications, CAS 1264038-81-4 serves as a key building block for protease inhibitors and kinase modulators. Its pyridazine-oxygen-pyrrolidine linkage mimics natural pharmacophores, making it valuable for designing central nervous system (CNS) drugs. Recent studies highlight its potential in developing novel neuroprotective agents, aligning with current research trends in neurodegenerative disease treatment.

The agrochemical industry utilizes (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester as a precursor for crop protection agents. Its chloropyridazine component contributes to herbicidal activity, while the chiral pyrrolidine structure enhances target specificity. This dual functionality addresses the growing need for environmentally friendly pesticides with reduced off-target effects.

Synthetic routes to CAS 1264038-81-4 typically involve asymmetric synthesis or chiral resolution techniques. Recent advancements in flow chemistry have improved the production efficiency of this compound, reducing waste and energy consumption. These innovations respond to the pharmaceutical industry's push toward green chemistry principles.

Analytical characterization of (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester employs techniques like HPLC, NMR spectroscopy, and mass spectrometry. The tert-butyl protecting group shows characteristic signals in proton NMR (around 1.4 ppm), while the pyridazine protons appear as distinct multiplets between 7.5-8.5 ppm. These spectral features facilitate quality control in industrial production.

Storage and handling of CAS 1264038-81-4 require standard laboratory conditions. The compound demonstrates good stability at room temperature when protected from moisture and light. Its tert-butyl ester group provides enhanced solubility in organic solvents compared to free acid forms, simplifying formulation processes.

The global market for chiral pyrrolidine derivatives like (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester continues to expand, driven by demand for precision pharmaceuticals and next-generation agrochemicals. Patent analysis reveals increasing applications in G-protein coupled receptor (GPCR) modulators, particularly for metabolic disorders.

Recent scientific literature highlights novel derivatives of CAS 1264038-81-4 showing promise as allosteric modulators for various biological targets. The compound's versatility stems from its ability to serve as either a hydrogen bond acceptor or donor, depending on synthetic modifications. This adaptability makes it valuable for structure-activity relationship (SAR) studies.

Environmental fate studies indicate that (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester undergoes predictable degradation under standard conditions. The chloropyridazine moiety shows moderate persistence, while the ester linkage allows controlled breakdown, addressing concerns about chemical accumulation in ecosystems.

Regulatory status of CAS 1264038-81-4 varies by region, but it generally falls under standard laboratory chemical classifications. Manufacturers provide detailed safety data sheets (SDS) covering proper handling procedures. The compound's intermediate status in drug development means it typically doesn't require premarket approval as a standalone substance.

Future research directions for (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester include exploration of its metal-organic framework (MOF) applications and potential in catalysis. The pyridazine nitrogen atoms offer coordination sites for transition metals, opening possibilities in heterogeneous catalysis and materials science.

Academic and industrial laboratories can source CAS 1264038-81-4 from specialized chemical suppliers. Pricing reflects its chiral purity (typically >98% ee) and the complexity of its synthesis. Bulk quantities are available for scale-up operations, with custom synthesis options for modified derivatives.

In summary, (R)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a versatile chiral building block with significant potential across multiple industries. Its unique structural features and synthetic accessibility position it as a valuable tool for researchers developing targeted therapeutics and advanced agrochemicals in our increasingly precision-focused chemical landscape.